1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-N-methylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H19FN2O/c1-16-14(18)11-6-8-17(9-7-11)10-12-4-2-3-5-13(12)15/h2-5,11H,6-10H2,1H3,(H,16,18)
• InChI Key: LUOQORNDKLBWKJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CCN(CC1)CC2=CC=CC=C2F
• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol

Description

1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide, also known as FUB-PB22, is a synthetic cannabinoid that belongs to the family of indole-derived cannabinoids. FUB-PB22 is a potent agonist of the cannabinoid receptors, CB1 and CB2, and has been found to have similar effects to those of THC, the main psychoactive component of cannabis.

Mechanism of Action

1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body, including the brain, immune system, and peripheral tissues. Activation of these receptors by 1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide leads to the modulation of various signaling pathways, including the cAMP pathway, the MAPK pathway, and the PI3K pathway. This results in the regulation of various physiological processes, including pain perception, inflammation, immune response, and cell proliferation.
Biochemical and Physiological Effects:
1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has been found to have potent analgesic effects, which are mediated through the activation of the CB1 receptors in the brain and spinal cord. 1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has also been found to have anti-inflammatory effects, which are mediated through the activation of the CB2 receptors in the immune system. In addition, 1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has been found to have anti-cancer effects, which are mediated through the inhibition of cell proliferation and induction of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide is a valuable tool for researchers studying the endocannabinoid system and its potential therapeutic applications. However, there are some limitations to its use in lab experiments. 1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide is a potent agonist of the cannabinoid receptors and can have off-target effects. In addition, 1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide is a synthetic compound and may not accurately represent the effects of natural cannabinoids found in cannabis.

Future Directions

There are many future directions for research on 1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide and other synthetic cannabinoids. One area of research is the development of more selective agonists of the CB1 and CB2 receptors, which would minimize off-target effects. Another area of research is the study of the pharmacokinetics and metabolism of 1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide, which would provide valuable information for the development of therapeutic applications. Finally, the potential use of 1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide and other synthetic cannabinoids as therapeutic agents for various diseases, including pain, inflammation, and cancer, should be further explored.

Synthesis Methods

1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide can be synthesized using a multi-step process involving the reaction of 1-(2-fluorobenzyl)-4-piperidone with N-methylpiperidine in the presence of a reducing agent, followed by the reaction with a carboxylic acid and a coupling agent. The final product is then purified using chromatography techniques. The purity and yield of 1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide can be improved by optimizing the reaction conditions.

Scientific Research Applications

1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has been widely used in scientific research to study the cannabinoid receptors and their role in various physiological and pathological processes. 1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has been found to have potent analgesic, anti-inflammatory, and anti-cancer effects. It has also been used to study the effects of cannabinoids on the immune system, cardiovascular system, and the central nervous system. 1-(2-fluorobenzyl)-N-methyl-4-piperidinecarboxamide is a valuable tool for researchers studying the endocannabinoid system and its potential therapeutic applications.